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Polychlorinated biphenyls
Polychlorinated biphenyls (PCBs) are a group of organic compounds composed of chlorine atoms substituted at various positions on the biphenyl molecule. These substances were widely used in industry due to their thermal stability, dielectric properties, and low flammability. Historically, PCBs found applications in electrical equipment such as transformers, capacitors, and circuit breakers, as well as in heat transfer fluids, carbonless copy paper, and paint additives.
PCBs are known for their persistence in the environment and bioaccumulation potential, leading to significant ecological and health concerns. Due to these hazards, production of PCBs was banned in many countries by the 1970s through regulations such as the U.S. Clean Air Act Amendments of 1976 and the Stockholm Convention on Persistent Organic Pollutants.
Despite their harmful effects, residual PCBs remain a significant environmental issue requiring ongoing remediation efforts to protect ecosystems and public health. Modern alternatives are now widely used in various industrial applications to mitigate these risks.

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Gossypol Acetate: A Promising Compound in Chemical BiopharmaceuticalsGossypol Acetate: A Promising Compound in Chemical Biopharmaceuticals Introduction to Gossypol Acetate Gossypol Acetate is a derivative of gossypol, a naturally occurring polyphenolic compound found in the cotton plant (Gossypium spp.). It has garnered significant attention in recent years due to its potential applications in biomedicine and pharmaceuticals. This article delves into the structure,...
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Glycylglycine: A Novel Building Block in Chemical BiopharmaceuticalsGlycylglycine: A Novel Building Block in Chemical Biopharmaceuticals Introduction to Glycylglycine Glycylglycine, a dipeptide consisting of two glycine residues linked by an amide bond, has emerged as a novel and promising building block in the field of chemical biopharmaceuticals. This molecule's simplicity belies its potential for a wide range of applications in drug delivery systems,...
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Novel Synthesis and Pharmaceutical Applications of Isopropyl Cloprostenate in Chemical BiopharmaceuticalsNovel Synthesis and Pharmaceutical Applications of Isopropyl Cloprostenate in Chemical Biopharmaceuticals Isopropyl cloprostenate is a synthetic compound that has garnered significant attention in the fields of chemistry and biomedicine due to its versatile chemical properties and potential pharmaceutical applications. This article delves into the novel synthesis methods, biological activities,...
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Dinoprost Tromethamine Salt: A Novel Approach in Chemical BiopharmaceuticalsDinoprost Tromethamine Salt: A Novel Approach in Chemical Biopharmaceuticals Introduction to Dinoprost Tromethamine Salt Dinoprost Tromethamine Salt represents a significant advancement in the field of chemical biopharmaceuticals, offering a novel approach to drug development. This compound is derived from prostaglandins, which are lipid compounds with diverse biological activities. Prostaglandins...
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Dimebutic Acid: A Novel Compound in Chemical BiopharmaceuticalsDimebutic Acid: A Novel Compound in Chemical Biopharmaceuticals Introduction to Dimebutic Acid Dimebutic acid, also known as dimethyl 2,3-diacetoxybenzoate, is a novel compound that has garnered significant attention in the fields of chemistry and biomedicine. This organic compound belongs to the family of dicarboxylic acids and has shown promising potential in various applications, particularly...